(1-methyl-2-phenylpyrrolidin-3-yl)methanol
Description
“(1-methyl-2-phenylpyrrolidin-3-yl)methanol” is a chemical compound with the CAS Number: 1379203-84-5 . It has a molecular weight of 191.27 . The IUPAC name for this compound is (1-methyl-2-phenyl-3-pyrrolidinyl)methanol .
Physical and Chemical Properties The compound is stored at a temperature of 4 degrees Celsius . The physical form of this compound is oil .
Safety and Hazards
The compound has been labeled with the GHS05 and GHS07 pictograms . The signal word for this compound is "Danger" . The hazard statements associated with this compound are H302, H315, H318, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-methyl-2-phenylpyrrolidin-3-yl)methanol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "2-phenyl-1-pyrrolidinone", "methylmagnesium bromide", "methanol", "diethyl ether", "sodium borohydride", "acetic acid" ], "Reaction": [ "Add 2-phenyl-1-pyrrolidinone to a flask containing diethyl ether.", "Slowly add methylmagnesium bromide to the flask while stirring.", "Allow the reaction to proceed for several hours at room temperature.", "Add methanol to the reaction mixture to quench the excess Grignard reagent.", "Add acetic acid to the reaction mixture to protonate the intermediate.", "Add sodium borohydride to the reaction mixture to reduce the ketone intermediate to the desired alcohol product.", "Isolate the product by filtration or extraction." ] } | |
CAS RN |
1379203-84-5 |
Molecular Formula |
C12H17NO |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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